hydrogen sulfate;[2-(2-methylphenyl)ethylamino]azanium

Catalog No.
S14301768
CAS No.
2598-70-1
M.F
C9H16N2O4S
M. Wt
248.30 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
hydrogen sulfate;[2-(2-methylphenyl)ethylamino]aza...

CAS Number

2598-70-1

Product Name

hydrogen sulfate;[2-(2-methylphenyl)ethylamino]azanium

IUPAC Name

hydrogen sulfate;[2-(2-methylphenyl)ethylamino]azanium

Molecular Formula

C9H16N2O4S

Molecular Weight

248.30 g/mol

InChI

InChI=1S/C9H14N2.H2O4S/c1-8-4-2-3-5-9(8)6-7-11-10;1-5(2,3)4/h2-5,11H,6-7,10H2,1H3;(H2,1,2,3,4)

InChI Key

HFOJVHWJYWCWNO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1CCN[NH3+].OS(=O)(=O)[O-]

Hydrogen sulfate; [2-(2-methylphenyl)ethylamino]azanium, commonly referred to in chemical nomenclature, is a compound characterized by its unique structure which includes a hydrogen sulfate group attached to a 2-(2-methylphenyl)ethylamino moiety. This compound can be classified as a quaternary ammonium salt, where the nitrogen atom is positively charged and bonded to four substituents, including the hydrogen sulfate group. Its molecular formula is C11H16N1O4S1, indicating the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms.

Typical of ammonium salts. These include:

  • Nucleophilic Substitution Reactions: The positively charged nitrogen can undergo nucleophilic attack by various nucleophiles, leading to the formation of new compounds.
  • Decomposition Reactions: Under certain conditions, this compound may decompose into simpler molecules, especially when exposed to heat or strong acids.
  • Formation of Complexes: It can form coordination complexes with transition metals due to the presence of the nitrogen atom.

  • Antimicrobial Activity: Many ammonium salts show effectiveness against bacteria and fungi.
  • Cytotoxic Properties: Some derivatives have been studied for their ability to induce apoptosis in cancer cells.
  • Neuroactive Effects: Given its structural similarity to neurotransmitters, it may interact with neural pathways.

Several synthesis methods can be employed to produce hydrogen sulfate; [2-(2-methylphenyl)ethylamino]azanium:

  • Quaternization Reaction: This method involves reacting an amine (in this case, 2-(2-methylphenyl)ethylamine) with a suitable alkylating agent in the presence of a hydrogen sulfate source.

    Example:
  • Acid-Base Neutralization: The reaction between a base (the amine) and sulfuric acid can yield the desired salt.
  • Solvent-Free Methods: Recent studies have suggested that solvent-free conditions can enhance yields and reduce reaction times when synthesizing similar compounds.

Hydrogen sulfate; [2-(2-methylphenyl)ethylamino]azanium has potential applications in various fields:

  • Pharmaceuticals: As a possible drug candidate due to its biological activity.
  • Catalysis: It can serve as a catalyst in organic reactions, particularly those involving nucleophilic substitutions.
  • Chemical Synthesis: Useful in synthesizing other complex organic molecules.

Hydrogen sulfate; [2-(2-methylphenyl)ethylamino]azanium shares structural similarities with several other compounds. Here are some notable comparisons:

Compound NameStructure TypeUnique Features
Benzalkonium ChlorideQuaternary AmmoniumKnown for strong antimicrobial properties
Cetyltrimethylammonium BromideQuaternary AmmoniumUsed as a surfactant and preservative
Dimethyldodecylamine Hydrogen SulfateQuaternary AmmoniumExhibits antibacterial activity

Uniqueness

Hydrogen sulfate; [2-(2-methylphenyl)ethylamino]azanium is unique due to its specific substitution pattern on the nitrogen atom and the presence of the hydrogen sulfate group, which may influence its solubility and reactivity compared to other quaternary ammonium compounds.

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

3

Exact Mass

248.08307817 g/mol

Monoisotopic Mass

248.08307817 g/mol

Heavy Atom Count

16

Dates

Last modified: 08-10-2024

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